Cas no 1803893-47-1 (Methyl 5-mercapto-1H-benzimidazole-2-carboxylate)

Methyl 5-mercapto-1H-benzimidazole-2-carboxylate is a benzimidazole derivative featuring a thiol (-SH) group at the 5-position and a methyl ester moiety at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The presence of both reactive functional groups allows for further derivatization, enabling the construction of complex heterocyclic systems. Its benzimidazole core is of interest due to its pharmacological relevance, often associated with antimicrobial, antiviral, and antitumor activities. The methyl ester enhances solubility and facilitates downstream modifications. The compound is typically handled under inert conditions due to the sensitivity of the thiol group.
Methyl 5-mercapto-1H-benzimidazole-2-carboxylate structure
1803893-47-1 structure
Product Name:Methyl 5-mercapto-1H-benzimidazole-2-carboxylate
CAS No:1803893-47-1
MF:C9H8N2O2S
MW:208.237020492554
CID:4826045
Update Time:2025-06-14

Methyl 5-mercapto-1H-benzimidazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-mercapto-1H-benzimidazole-2-carboxylate
    • Inchi: 1S/C9H8N2O2S/c1-13-9(12)8-10-6-3-2-5(14)4-7(6)11-8/h2-4,14H,1H3,(H,10,11)
    • InChI Key: LAFYLHZYZKFZHI-UHFFFAOYSA-N
    • SMILES: SC1C=CC2=C(C=1)NC(C(=O)OC)=N2

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 237
  • XLogP3: 1.8
  • Topological Polar Surface Area: 56

Methyl 5-mercapto-1H-benzimidazole-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A061001372-250mg
Methyl 5-mercapto-1H-benzimidazole-2-carboxylate
1803893-47-1 98%
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$769.43 2022-04-02
Alichem
A061001372-500mg
Methyl 5-mercapto-1H-benzimidazole-2-carboxylate
1803893-47-1 98%
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Alichem
A061001372-1g
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1803893-47-1 98%
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$1,992.35 2022-04-02

Additional information on Methyl 5-mercapto-1H-benzimidazole-2-carboxylate

Comprehensive Overview of Methyl 5-mercapto-1H-benzimidazole-2-carboxylate (CAS No. 1803893-47-1)

Methyl 5-mercapto-1H-benzimidazole-2-carboxylate (CAS No. 1803893-47-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzimidazole derivative is characterized by its unique molecular structure, which includes a methyl ester group and a thiol (mercapto) functional group. These features make it a versatile intermediate in the synthesis of various bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the growing demand for novel heterocyclic compounds with therapeutic properties.

The compound's CAS number 1803893-47-1 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its systematic name, Methyl 5-mercapto-1H-benzimidazole-2-carboxylate, reflects its structural composition, which combines a benzimidazole core with a carboxylate ester and a sulfhydryl group. This combination is rare in natural products, making synthetic routes to this compound a topic of ongoing investigation. Recent studies highlight its role in the development of enzyme inhibitors and antioxidant agents, aligning with current trends in precision medicine and green chemistry.

One of the most searched questions related to benzimidazole derivatives is their biological activity and synthetic accessibility. Methyl 5-mercapto-1H-benzimidazole-2-carboxylate addresses both these concerns, as it exhibits moderate solubility in polar solvents and can be functionalized further for targeted applications. Its thiol group is particularly reactive, enabling conjugation with other molecules—a property exploited in bioconjugation chemistry and material science. This adaptability has led to its use in designing fluorescent probes and catalysts, areas that are currently trending in scientific literature.

From an industrial perspective, the scalability of Methyl 5-mercapto-1H-benzimidazole-2-carboxylate synthesis is a key focus. Optimizing reaction conditions to improve yield and purity is a common challenge discussed in forums and research papers. The compound's stability under various pH conditions also makes it suitable for formulation development, particularly in oral drug delivery systems. As sustainability becomes a priority, researchers are exploring eco-friendly synthetic routes for this compound, such as microwave-assisted reactions or catalytic methods.

In summary, Methyl 5-mercapto-1H-benzimidazole-2-carboxylate (CAS No. 1803893-47-1) represents a promising scaffold in modern chemistry. Its multifunctional design aligns with the demand for high-value intermediates in drug development and advanced materials. By addressing frequently searched topics like structure-activity relationships and synthetic optimization, this compound continues to inspire innovation across multiple scientific disciplines.

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